N-(2,4-dimethoxybenzyl)-2-(4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)acetamide

• IUPAC Name: N-[(2,4-dimethoxyphenyl)methyl]-2-(4-oxo-5H-pyrimido[5,4-b]indol-3-yl)acetamide
• InChI: InChI=1S/C21H20N4O4/c1-28-14-8-7-13(17(9-14)29-2)10-22-18(26)11-25-12-23-19-15-5-3-4-6-16(15)24-20(19)21(25)27/h3-9,12,24H,10-11H2,1-2H3,(H,22,26)
• InChI Key: JAOUYBTYDCMHFX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNC(=O)CN2C=NC3=C(C2=O)NC4=CC=CC=C43)OC
• Molecular Formula: C21H20N4O4
• Molecular Weight: 392.4 g/mol
• CAS No.: 1207056-64-1

Description

N-(2,4-dimethoxybenzyl)-2-(4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)acetamide is a useful research compound. Its molecular formula is C21H20N4O4 and its molecular weight is 392.415. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Pyrimido[5,4-b]indole Derivatives : This compound is involved in the formation of 5H-pyrimido[5,4-b]indole derivatives, which are synthesized through reactions with various agents like aryl isocyanates, aryl isothiocyanates, and cyanamides. The reactions result in different derivatives like 3-aryl-1H-pyrimido[5,4-b]indole-2,4(3H,5H)-diones and 3-aryl-2-thioxo-2,3-dihydro-1H-pyrimido[5,4-b]indol-4(5H)-ones, which undergo further alkylation (Shestakov et al., 2009).

• Antitumor Agent Synthesis : The compound is used in synthesizing N-aryl(indol-3-yl)glyoxamides, which have shown significant cytotoxicity in studies. These compounds, particularly those with a N-(pyridin-4-yl) moiety, demonstrated potent activity against several carcinoma and leukemia cell lines (Marchand et al., 2009).

Chemical Properties and Reactions

• Crystal Structure of Related Compounds : Studies on similar compounds, like Nbenzyl-2-(2-nitroimidazol-1-yl)acetamide, have focused on their crystal structure, analyzing the orientation of various planar fragments and how they interact through intermolecular hydrogen bonds (Benznidazole et al., 2018).

• Development of Pharmaceutical Products : Compounds like p-methoxybenzyl N-acetylcarbamate potassium salt, closely related to the compound , are utilized in the synthesis of various pharmaceutical products. They react with alkyl halides and sulfonates to afford substituted products, which can be transformed into N-alkylacetamides and are essential in pharmaceutical research (Sakai et al., 2022).

Applications in Drug Synthesis

• Analgesic Agent Development : The compound is involved in synthesizing (indol-3-yl)alkylamides, which have demonstrated promising analgesic properties. These compounds, particularly N-(pyridin-4-yl)acetamides, showed effectiveness comparable to standard drugs like flupirtine and ibuprofen (Fouchard et al., 2001).

• Antimicrobial Activity : Derivatives of this compound have been studied for their antimicrobial activity. Certain synthesized biheterocyclic triazole derivatives showed variable growth inhibition effects on tested gram-positive and gram-negative bacterial strains (Bektaş et al., 2010).